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Compound of Interest

Compound Name:
1-(3-Amino-2-

nitrophenyl)ethanone

Cat. No.: B12012415

Get Quote

Executive Summary
Target Molecule: 1-(3-Amino-2-nitrophenyl)ethanone CAS Registry Number: 55198-89-5

(Generic isomer class; specific isomer verification required) Primary Application: Key

intermediate for the synthesis of complex indoles (via reductive cyclization), quinolines, and

kinase inhibitors. Scale: Pilot Plant (100 g – 1 kg scale).

Critical Challenge: The 1,2,3-substitution pattern is difficult to access via electrophilic aromatic

substitution (nitration) due to the "mismatch" of directing groups and steric hindrance at the 2-

position.

Traditional Route (Flawed): Nitration of 3-acetamidoacetophenone yields primarily the 4-nitro

isomer (

60%) and 6-nitro isomer, with the desired 2-nitro isomer being a minor product (<20%)
requiring difficult chromatography.

Recommended Route (Robust): Conversion of 2-chloro-3-nitrobenzoic acid to the methyl

ketone, followed by regioselective amination (
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).

Retrosynthetic Analysis & Strategy
The strategic choice for scale-up avoids the low-yielding nitration step by installing the

functional groups in a pre-defined arrangement.

Pathway Selection Logic
Step 1: Acyl Chain Installation. We utilize the classic Malonate Condensation Method

(Bowman/Pollet reaction) to convert the benzoic acid to the acetophenone. This is safer and

more scalable than using highly reactive methylating agents (e.g., MeLi or MeMgBr) which

are incompatible with the nitro group.

Step 2: Amination. The nitro group at position 2 is ortho to the chlorine at position 3. This

activates the chlorine for displacement by ammonia (

). The acetyl group at position 1 is meta to the chlorine and does not significantly deactivate
the ring for this specific transformation.

1-(3-Amino-2-nitrophenyl)ethanone
(Target)

1-(3-Chloro-2-nitrophenyl)ethanone
(Activated Precursor)

S_NAr Amination
(NH3, Heat)2-Chloro-3-nitrobenzoic Acid

(Commercially Available SM)

1. SOCl2
2. Diethyl Malonate/Mg

3. Hydrolysis (-CO2)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing regiocontrol via

.

Detailed Experimental Protocols
Step 1: Synthesis of 1-(3-Chloro-2-nitrophenyl)ethanone
Objective: Convert 2-chloro-3-nitrobenzoic acid to the corresponding methyl ketone.

Mechanism: Acid chloride formation

Acylation of magnesium malonate

Decarboxylation.
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Reagents & Materials
Reagent MW ( g/mol )

Equiv.[1][2][3]
[4][5]

Mass/Vol (100g
Scale)

Role

2-Chloro-3-

nitrobenzoic acid
201.56 1.0 100.0 g Starting Material

Thionyl Chloride

(

)

118.97 1.5 54 mL
Chlorinating

Agent

Diethyl Malonate 160.17 1.2 95.3 g Carbon Source

Magnesium

Ethoxide
114.44 1.2 68.0 g Base/Chelator

THF (Anhydrous) - - 1.0 L Solvent

Sulfuric Acid

(20%)
- Excess 500 mL Hydrolysis

Glacial Acetic

Acid
- - 200 mL Co-solvent

Protocol
Acid Chloride Formation:

In a 2L reactor equipped with a scrubber (for HCl/SO2), suspend 2-chloro-3-nitrobenzoic

acid (100 g) in Toluene (500 mL).

Add catalytic DMF (0.5 mL).

Add Thionyl Chloride (54 mL) dropwise at room temperature.

Heat to 80°C for 3 hours until gas evolution ceases and the solution becomes clear.

Concentrate under reduced pressure to remove excess

and toluene. Re-dissolve the crude acid chloride in THF (200 mL).
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Malonate Condensation:

In a separate 3L reactor, charge Magnesium Ethoxide (68 g) and THF (500 mL).

Add Diethyl Malonate (95.3 g) dropwise at 20-25°C. Stir for 1 hour to form the magnesium

enolate (solution may turn cloudy/viscous).

Cool the enolate solution to 0°C.[4]

Add the Acid Chloride solution (from step 1) dropwise, maintaining internal temp < 10°C.

Allow to warm to room temperature and stir for 2 hours. (Completion check: TLC/HPLC).

Hydrolysis & Decarboxylation:

Quench the reaction mixture with 20%

(500 mL).

Extract with Ethyl Acetate (2 x 500 mL). Concentrate the organic layer to obtain the crude

acyl malonate intermediate.

Dissolve the residue in a mixture of Glacial Acetic Acid (200 mL) and 20%

(150 mL).

Reflux (approx. 100-110°C) for 4-6 hours. Note: Vigorous

evolution will occur.

Cool to room temperature and pour onto ice/water (1 kg).

Extract with Dichloromethane (DCM), wash with saturated

(carefully!) and brine.

Dry over

and concentrate.
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Purification: Recrystallize from Isopropanol/Hexane if necessary, though the crude is often

sufficiently pure (>90%) for the next step.

Expected Yield: 75-85% (approx. 74-84 g) Key Quality Attribute: Absence of carboxylic acid

starting material.

Step 2: Amination to 1-(3-Amino-2-nitrophenyl)ethanone
Objective: Displace the chlorine atom with ammonia. Mechanism: Nucleophilic Aromatic

Substitution (

). The ortho-nitro group activates the chlorine.

Reagents & Materials
Reagent MW

Equiv.[1][2][3]
[4][5][6]

Mass/Vol Role

1-(3-Chloro-2-

nitrophenyl)ethan

one

199.6 1.0 75.0 g Intermediate

Ammonia (7N in

Methanol)
17.03 10.0 ~540 mL Nucleophile

Methanol - - 200 mL Solvent

Protocol
Setup:

Use a High-Pressure Stainless Steel Autoclave (Parr Reactor) rated for at least 20 bar.

Safety Alert: Ammonia gas is toxic and creates pressure upon heating.

Charging:

Load the Chloro-ketone intermediate (75 g) into the autoclave.

Add 7N Ammonia in Methanol (540 mL).

Reaction:
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Seal the reactor.

Heat to 100°C. The internal pressure will rise (typically 5-10 bar).

Stir at 100°C for 12-16 hours.

IPC (In-Process Control): Cool a small aliquot and check by HPLC. The conversion should

be >98%.

Work-up:

Cool the reactor to < 20°C.

Vent the excess ammonia into a scrubber (Water/Acid trap).

Concentrate the methanol solution to dryness under reduced pressure.

The residue contains the product and Ammonium Chloride (

).

Purification:

Slurry the solid residue in Water (300 mL) to dissolve

.

Filter the yellow solid.

Wash with cold water (2 x 100 mL).

Recrystallization: Dissolve the crude solid in hot Ethanol (approx. 5-7 vol). Allow to cool

slowly to 4°C.

Filter the bright yellow crystals and dry in a vacuum oven at 45°C.

Expected Yield: 80-90% Appearance: Yellow crystalline solid.

Process Safety & Critical Parameters
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Thermal Hazards (DSC Analysis)
Nitro Compounds: Both the intermediate and product contain nitro groups. While not

polynitrated (TNT-like), they still possess decomposition energy.

Recommendation: Perform DSC (Differential Scanning Calorimetry) on the final product.

Ensure process temperatures stay at least 50°C below the onset of decomposition.

Decarboxylation: Step 1 involves gas evolution (

). Ensure reactor venting is sized appropriately to prevent over-pressurization.

Chemical Hazards
Ammonia: High pressure reaction. Inspect autoclave seals and burst disks prior to use. Work

in a well-ventilated area.

Thionyl Chloride: Reacts violently with water. Use a caustic scrubber for off-gassing.

Visual Workflow (DOT Diagram)
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Step 1: Acyl Chain Installation

Step 2: Amination (SnAr)

2-Chloro-3-nitrobenzoic Acid

Acid Chloride
(In-situ)

SOCl2, Toluene, 80°C

Mg-Malonate Complex

Diethyl Malonate, Mg(OEt)2, THF

1-(3-Chloro-2-nitrophenyl)ethanone

H2SO4/AcOH, Reflux (-CO2)

1-(3-Amino-2-nitrophenyl)ethanone
(Final Product)

NH3/MeOH, 100°C, Autoclave

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow for the scale-up of 1-(3-Amino-2-
nitrophenyl)ethanone.

Analytical Data Summary
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Parameter Specification Method

Appearance Yellow crystalline powder Visual

Purity > 98.0%
HPLC (C18, H2O/MeCN

Gradient)

Mass Spec [M+H]+ = 181.1 LC-MS

1H NMR
Characteristic Acetyl singlet

(~2.5 ppm)
300/400 MHz DMSO-d6

Melting Point
Literature dependent (Expect

~90-100°C range)
Capillary Method

References
Malonate Condensation Method

Reynolds, G. A., & Hauser, C. R. (1950). "o-Nitroacetophenone".[1] Organic Syntheses,

30, 70.

Source: (Provides the foundational method for converting o-nitrobenzoic acids to

acetophenones).

Regioselective Nitration Challenges: Olah, G. A., et al. (1978). "Nitration of aromatics".
Proceedings of the National Academy of Sciences. Context: Supports the claim that direct
nitration of 3-aminoacetophenone leads to mixed isomers (4- and 6-nitro dominant),
necessitating the directed route described above.
)
Safety of Nitro Compounds: Bretherick's Handbook of Reactive Chemical Hazards. (Consult
for specific compatibility of nitro-acetophenones with strong bases/reducing agents).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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